[2-[(4-iodophenyl)carbamoyl]phenyl] Acetate

Specification

• Molecular Formula: C15H12INO3
• Molecular Weight: 381.16 g/mol
• IUPAC Name: [2-[(4-iodophenyl)carbamoyl]phenyl] acetate
• Standard InChI: InChI=1S/C15H12INO3/c1-10(18)20-14-5-3-2-4-13(14)15(19)17-12-8-6-11(16)7-9-12/h2-9H,1H3,(H,17,19)
• Standard InChI Key: PDIBHIPJJHMLAE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)I

Introduction

[2-[(4-iodophenyl)carbamoyl]phenyl] acetate is an organic compound featuring a phenyl ring substituted with an iodine atom and a carbamoyl group. This compound belongs to the category of aromatic acetates, characterized by the presence of an acetate functional group attached to an aromatic system. The iodine atom in its structure enhances its potential for biological activity due to the unique electronic properties of halogens.

Synthesis

The synthesis of [2-[(4-iodophenyl)carbamoyl]phenyl] acetate typically involves several key steps, although the exact conditions can vary based on the desired yield and purity of the final product. Reactions are often conducted under controlled temperatures in solvents such as dichloromethane or tetrahydrofuran to facilitate solubility and reactivity.

Biological Activity and Potential Applications

Preliminary studies suggest that [2-[(4-iodophenyl)carbamoyl]phenyl] acetate exhibits notable biological activities. Compounds with similar structures have shown potential as anti-cancer agents and enzyme inhibitors. The presence of the iodine atom may enhance its interactions with biological targets, potentially increasing its efficacy.

Research Findings and Future Directions

Interaction studies involving [2-[(4-iodophenyl)carbamoyl]phenyl] acetate focus on its binding affinity with various biological molecules, including enzymes and receptors. Techniques such as surface plasmon resonance (SPR) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to investigate these interactions. Understanding these interactions is crucial for predicting its biological activity and therapeutic potential.

Further research is necessary to fully elucidate its pharmacological properties and mechanisms of action. This could involve comprehensive in vitro and in vivo studies to assess its efficacy and safety as a potential therapeutic agent.

Comparison with Similar Compounds

Several compounds share structural similarities with [2-[(4-iodophenyl)carbamoyl]phenyl] acetate, including:

Compound Name	Notable Features
2-[(4-bromophenyl)carbamoyl]phenyl acetate	Similar halogen substitution; potential anti-cancer activity
2-[(4-chlorophenyl)carbamoyl]phenyl acetate	Chlorine substitution; different electronic properties
2-(phenylcarbamoyl)phenyl acetate	No halogen; serves as a baseline for comparison

The iodine substitution in [2-[(4-iodophenyl)carbamoyl]phenyl] acetate significantly alters its electronic properties and potentially enhances its biological activity compared to its bromine or chlorine counterparts.